Cas no 911063-04-2 (2''-O-(2'''-methylbutyryl)isoswertiajaponin)

• Product name: 2''-O-(2'''-methylbutyryl)isoswertiajaponin
• CAS No: 911063-04-2
• MF: C₂₇H₃₀O₁₂
• MW: 546.519909381866
• CID: 2039490

2''-O-(2'''-methylbutyryl)isoswertiajaponin Chemical and Physical Properties

Names and Identifiers

• 2''-O-(2'''-methylbutyryl)isoswertiajaponin
• 7-methoxyl-2"-O-(2"'-methylbutyryl)orientin
• Trollisin I
• 4H-1-Benzopyran-4-one, 2-(3,4-dihydroxyphenyl)-5-hydroxy-7-methoxy-8-[2-O-(2-methyl-1-oxobutyl)-β-D-glucopyranosyl]-

• Inchi： 1S/C27H30O12/c1-4-11(2)27(35)39-26-23(34)22(33)19(10-28)38-25(26)21-18(36-3)9-16(32)20-15(31)8-17(37-24(20)21)12-5-6-13(29)14(30)7-12/h5-9,11,19,22-23,25-26,28-30,32-34H,4,10H2,1-3H3/t11?,19-,22-,23+,25+,26-/m1/s1
• InChI Key： KTRYTVBZRJJLKI-RPIWUFTNSA-N
• SMILES： O(C1=CC(=C2C(C=C(C3C=CC(=C(C=3)O)O)OC2=C1[C@@H]1O[C@@H]([C@H]([C@@H]([C@H]1OC(=O)C(C)CC)O)O)CO)=O)O)C

Experimental Properties

• Density: 1.55±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 793.8±60.0 °C(Predicted)
• pka: 6.08±0.40(Predicted)